![molecular formula C14H16N4O4S B2415014 5-methyl-N-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)isoxazole-4-carboxamide CAS No. 2034591-16-5](/img/structure/B2415014.png)
5-methyl-N-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)isoxazole-4-carboxamide
Description
5-methyl-N-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)isoxazole-4-carboxamide is a useful research compound. Its molecular formula is C14H16N4O4S and its molecular weight is 336.37. The purity is usually 95%.
BenchChem offers high-quality 5-methyl-N-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)isoxazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-methyl-N-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)isoxazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Heterocyclic Compound Synthesis and Biological Activity
Heterocyclic compounds, especially those containing thiadiazole, have been synthesized and evaluated for their biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. For instance, novel heterocyclic compounds derived from visnaginone and khellinone, exhibiting cyclooxygenase (COX) inhibition alongside analgesic and anti-inflammatory activities, represent a significant area of research. These compounds, including benzodifuranyl, 1,3,5-triazines, and 1,3,5-oxadiazepines, highlight the therapeutic potential of such chemical structures (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Anticancer Applications
The incorporation of thiadiazole and isoxazole moieties into compounds has also been investigated for anticancer applications. A study on thiazole and 1,3,4-thiadiazole derivatives incorporating the thiazole moiety as potent anticancer agents demonstrates the importance of these heterocycles in designing new pharmacophores with significant anticancer activity (Gomha, Abdelaziz, Kheder, Abdel‐aziz, Alterary, & Mabkhot, 2017).
Antimicrobial and Antifungal Activity
Research on novel isochroman-triazoles and thiadiazole hybrids has shown moderate to good antibacterial and antifungal activities against various strains, highlighting the potential of these compounds in addressing microbial resistance and infection control (Saeed & Mumtaz, 2017).
Synthesis and Evaluation Techniques
The development of synthetic methodologies for creating compounds with thiadiazole and isoxazole components, such as oxidative dimerization of thioamides to produce 1,2,4-thiadiazoles, showcases the technical approaches to harnessing the properties of these heterocycles for varied applications in scientific research (Takikawa, Shimada, Kazuto Sato, Shinichi Sato, & Takizawa, 1985).
properties
IUPAC Name |
5-methyl-N-(1,3,6-trimethyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-5-yl)-1,2-oxazole-4-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H16N4O4S/c1-8-5-12-13(18(4)23(20,21)17(12)3)6-11(8)16-14(19)10-7-15-22-9(10)2/h5-7H,1-4H3,(H,16,19) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QUUHKKNINDSGKR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1NC(=O)C3=C(ON=C3)C)N(S(=O)(=O)N2C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H16N4O4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-methyl-N-(1,3,6-trimethyl-2,2-dioxido-1,3-dihydrobenzo[c][1,2,5]thiadiazol-5-yl)isoxazole-4-carboxamide | |
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